Cas no 80451-74-7 (3',4'-dideoxyparomomycin)

• Product Name: 3',4'-dideoxyparomomycin
• CAS No: 80451-74-7
• MF: C₂₃H₄₅N₅O₁₂
• MW: 583.629707098007
• CID: 985660
• PubChem ID: 196166
• Update Time: 2025-04-20

3',4'-dideoxyparomomycin Chemical and Physical Properties

Names and Identifiers

• 3',4'-dideoxyparomomycin
• 80451-74-7
• DTXSID501001248
• D-Streptamine, O-2-amino-2,3,4-trideoxy-alpha-D-erythro-hexopyranosyl-(1-4)-O-(O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-
• 4,6-Diamino-2-{[3-O-(2,6-diamino-2,6-dideoxyhexopyranosyl)pentofuranosyl]oxy}-3-hydroxycyclohexyl 2-amino-2,3,4-trideoxyhexopyranoside
• 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxycyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxyoxane-3,4-diol

• Inchi： 1S/C23H45N5O12/c24-4-11-15(32)16(33)13(28)22(36-11)39-19-12(6-30)37-23(17(19)34)40-20-14(31)9(26)3-10(27)18(20)38-21-8(25)2-1-7(5-29)35-21/h7-23,29-34H,1-6,24-28H2
• InChI Key： KEWBPXDTCLTDNZ-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(CO)O1)OC1C(C(C(C(CN)O1)O)O)N)O)C1C(C(CC(C1OC1C(CCC(CO)O1)N)N)N)O

Computed Properties

• Exact Mass: 583.306
• Monoisotopic Mass: 583.306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 307Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 867.6°C at 760 mmHg
• Flash Point: 478.5°C
• Refractive Index: 1.648